Cas no 2171793-64-7 (1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol
• CAS No: 2171793-64-7
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 5794924
• PubChem ID: 165597422
• Update Time: 2025-10-19

1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminothian-3-yl)-3-methylcyclohexan-1-ol
• 2171793-64-7
• EN300-1646563
• 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol

• Inchi： 1S/C12H23NOS/c1-10-4-2-6-12(14,8-10)11(13)5-3-7-15-9-11/h10,14H,2-9,13H2,1H3
• InChI Key： QGVDUFBBLWJTFR-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CCCC(C)C1)O)N

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol

Introduction to 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol (CAS No. 2171793-64-7)

1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 2171793-64-7, this molecule has garnered attention for its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic derivatives characterized by the presence of a thiazole ring and an amine functional group, which are well-documented for their role in modulating various biological pathways. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, pharmacological relevance, and recent advancements in research that highlight its therapeutic potential.

The molecular structure of 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol consists of a cyclohexane backbone substituted with a thiazole ring at the 3-position and an amine group at the 1-position. The thiazole moiety is a sulfur-containing heterocycle that is widely recognized for its antimicrobial, anti-inflammatory, and antioxidant properties. The presence of the amine group further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. The methylcyclohexan-1-ol part of the name indicates the presence of a hydroxyl group on a substituted cyclohexane ring, which can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in thiazole derivatives due to their diverse pharmacological effects. Studies have shown that compounds containing the thiazole scaffold can exhibit activities against various diseases, including cancer, infectious diseases, and neurological disorders. The amine functional group in 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. This feature makes the compound an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol is its potential application in oncology research. Thiazole derivatives have been reported to inhibit key enzymes involved in tumor growth and progression. For instance, studies have demonstrated that certain thiazole-based compounds can suppress the activity of tyrosine kinases, which are often overexpressed in cancer cells. The structural features of 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol, particularly the combination of the thiazole ring and the amine group, suggest that it may possess similar inhibitory effects on these enzymes. This has led to investigations into its potential as an anticancer agent.

Furthermore, the compound's ability to cross cell membranes due to its lipophilic nature makes it a candidate for topical applications as well. In dermatological research, thiazole derivatives have been explored for their antimicrobial and anti-inflammatory properties. The hydroxyl group in 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol could contribute to its stability in topical formulations, enhancing its bioavailability and therapeutic efficacy. This opens up possibilities for developing new treatments for skin infections and inflammatory conditions.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(3-Aminothian-3-yl)-3-methylcyclohexan-1-ol's pharmacological profile. Molecular docking studies have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided insights into the binding affinities and mechanisms of action of thiazole derivatives, including 1-(3-Aminothian-3-yll)-methylcyclohexan-l-one, which could guide future drug design efforts.

The synthesis of 1-(3-Aminothian-l -yI)-methylcy clohexan-l -01 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as alkylation and amination. The choice of starting materials and reagents can significantly impact the efficiency of these synthetic processes. Recent reports have highlighted novel synthetic methodologies that improve both scalability and sustainability in producing this compound.

In conclusion,l -(S-Amin0thia z0l -S -yI) -methylcy clohexa n-l -01 (CAS No. 2171793647) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a thiazole ring and an amine group positions it as a valuable scaffold for developing new therapeutic agents targeting various diseases, particularly cancer and inflammatory conditions. Ongoing research continues to uncover new aspects of its pharmacological properties, paving the way for innovative drug discovery efforts.